molecular formula C9H10ClNO3 B8631970 [3-Chloro-5-(1,3-dioxolan-2-yl)-2-pyridinyl]methanol

[3-Chloro-5-(1,3-dioxolan-2-yl)-2-pyridinyl]methanol

Cat. No.: B8631970
M. Wt: 215.63 g/mol
InChI Key: UQWUUJPJTJJXFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-Chloro-5-(1,3-dioxolan-2-yl)-2-pyridinyl]methanol is a useful research compound. Its molecular formula is C9H10ClNO3 and its molecular weight is 215.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10ClNO3

Molecular Weight

215.63 g/mol

IUPAC Name

[3-chloro-5-(1,3-dioxolan-2-yl)pyridin-2-yl]methanol

InChI

InChI=1S/C9H10ClNO3/c10-7-3-6(4-11-8(7)5-12)9-13-1-2-14-9/h3-4,9,12H,1-2,5H2

InChI Key

UQWUUJPJTJJXFH-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)C2=CC(=C(N=C2)CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trifluoroacetic anhydride (231 μl, 1.635 mmol) was added to a solution of 3-chloro-5-(1,3-dioxolan-2-yl)-2-methylpyridine 1-oxide (225 mg, 1.043 mmol) in DCM (4 ml) at 0° C. and the mixture was stirred at room temperature for 48 h. Full conversion was observed by HPLC. MeOH (0.5 ml, 12.36 mmol) was added and, after stirring for 10 min, DCM and 10% Na2CO3 solution were added. Extraction, drying (MgSO4), and filtration afforded 223.2 mg of crude material. Purification by flash chromatography using Flashmaster II, a 5 g silica gel cartridge, and mixtures of hexane and EtOAc as eluent afforded [3-chloro-5-(1,3-dioxolan-2-yl)-2-pyridinyl]methanol (142.7 mg, 63%) as a yellow oil.
Quantity
231 μL
Type
reactant
Reaction Step One
Name
3-chloro-5-(1,3-dioxolan-2-yl)-2-methylpyridine 1-oxide
Quantity
225 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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